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Dichloronitromethane respiratory irritation
safety handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dichloronitromethane

CAS No.: 7119-89-3

Cat. No.: S596882

Chemical Identity and Properties

The table below summarizes the key identifying information and physical properties for

dichloronitromethane.
Property Value /| Description
IUPAC Name dichloronitromethane [1]
CAS Number 7119-89-3 [1]
Canonical SMILES C(N+[O-])CICI [1]
Molecular Formula CHCIz2NO:z [1]
Molecular Mass 129.93 g/mol [1]
Physical State Likely liquid (as it is a transformation product in groundwater) [1]
Solubility in Water 17150 mg/L (at 20 °C, pH 7) [1]
Vapour Pressure 467000 mPa (at 20 °C) [1]
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Property Value |/ Description

Soil DTso (Aerobic) 0.71 days (Lab) [1]

Hazard Assessment and Safe Handling Framework

While specific toxicity data for dichloronitromethane is not available in the search results, its structure
(containing nitro and chloro groups) suggests it should be treated as a potential respiratory and systemic
toxin. The following workflow and recommendations are based on its physical properties and general safety

principles for handling volatile organic compounds.
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Start: Plan Experiment
with Dichloronitromethane

l

1. Assess Hazards
Check Safety Data Sheet (SDS)
for target compound

'

2. Consult Available Data
Review physical properties
(High Volatility = Inhalation Risk)

l

3. Implement Controls
Use a certified chemical fume hood
and wear appropriate PPE

4. Minimize Exposure
Substitute if possible
Reduce quantities used

l

5. Conduct Exposure Monitoring
Perform air sampling to verify
control effectiveness

Click to download full resolution via product page
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Key Handling Recommendations

e Prioritize Engineering Controls: The high vapour pressure of dichloronitromethane indicates it is
highly volatile [1]. All handling procedures involving open containers should be conducted within a
certified chemical fume hood to prevent inhalation exposure [2].

¢ Use Personal Protective Equipment (PPE): Based on the hazards of similar volatile chemicals,
appropriate PPE should include chemical-resistant gloves (e.g., nitrile), safety goggles or a face
shield, and a lab coat [3].

e Minimize Exposure: Apply the principles of reduction:

o Substitution: Investigate if a less hazardous solvent can be used for the intended application.
For related chlorinated solvents like dichloromethane, alternatives such as ethyl acetate,
heptane, or toluene are often considered [2].
o Quantity Reduction: Use the smallest amount necessary to achieve the experimental goal [2].
¢ Implement Exposure Monitoring: If dichloronitromethane is used regularly, initial and periodic air
monitoring (personal breathing zone air sampling) is recommended to ensure that engineering
controls are effective and worker exposure is as low as reasonably achievable [2].

Frequently Asked Questions

e What should I do if I cannot find a Safety Data Sheet (SDS) for dichloronitromethane? When an
SDS is unavailable, a precautionary approach is essential. The high volatility and chemical structure
suggest significant inhalation risk. Assume it is toxic and handle it using the highest level of controls: a

fume hood and full PPE until reliable data is obtained.

e How should waste dichloronitromethane be managed? Collect waste in a compatible, tightly sealed
container that is clearly labeled. The container should be stored within a ventilated space, such as a

fume hood or volatile waste cabinet, to prevent vapor accumulation in the lab [2].

¢ Is dichloronitromethane a known carcinogen? The search results do not provide carcinogenicity
data for this specific compound. However, due to the lack of data, it should be treated with caution.

Related chlorinated solvents like dichloromethane are suspected carcinogens [4].

Critical Information Gaps and Next Steps
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The most significant limitation is the absence of specific toxicological data (e.g., acute toxicity, occupational

exposure limits) in the available search results. To establish definitive safety protocols, I recommend you:

¢ Locate the Official SDS: Conduct a targeted search for a Safety Data Sheet from a commercial
chemical supplier.

e Consult Specialized Databases: Use toxicology and hazard databases like TOXNET or those
provided by the National Institute for Occupational Safety and Health (NIOSH).

e Perform a Risk Assessment: Integrate the physical property data provided here with any newly
found toxicological data to conduct a formal laboratory risk assessment before beginning work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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